3-(4-Aminocyclohexyl)-1,3-oxazolidine-2,4-dione

• Molecular Formula: C9H14N2O3
• Molecular Weight: 198.22 g/mol
• SMILES: C1CC(CCC1N)N2C(=O)COC2=O
• InChI: InChI=1S/C9H14N2O3/c10-6-1-3-7(4-2-6)11-8(12)5-14-9(11)13/h6-7H,1-5,10H2
• InChIKey: IHDUYTVNPVCJEA-UHFFFAOYSA-N

3-(4-Aminocyclohexyl)-1,3-oxazolidine-2,4-dione Chemical Identity & Specifications

3-(4-Aminocyclohexyl)-1,3-oxazolidine-2,4-dione (CAS 1706462-13-6) is a synthetic heterocyclic compound belonging to the oxazolidine-2,4-dione class, a scaffold historically associated with anticonvulsant pharmacophores [1]. Its molecular formula is C9H14N2O3 with a molecular weight of 198.22 g/mol . The structure features a five-membered oxazolidine ring bearing carbonyl groups at positions 2 and 4, with a 4-aminocyclohexyl substituent attached at the N3 position . The compound is commercially available at research-grade purity (95%) . Its computed topological polar surface area (TPSA) is 72.63 Ų, and its calculated LogP is 0.2351, indicating moderate hydrophilicity .

Primary amine handle for bioconjugation and PROTAC linker design

Conformationally constrained cyclohexyl spacer provides rigid probe geometry

C5-unsubstituted oxazolidine-2,4-dione core enables fragment elaboration

• [1] Oxazolidinedione. Wikipedia, The Free Encyclopedia. Available at: https://en.wikipedia.org/wiki/Oxazolidinedione View Source

Why 3-(4-Aminocyclohexyl)-1,3-oxazolidine-2,4-dione Cannot Be Replaced

The oxazolidine-2,4-dione scaffold tolerates diverse N3-substitution that profoundly alters physicochemical properties, biological target engagement, and synthetic utility. Classic anticonvulsant drugs trimethadione (3,5,5-trimethyl) and paramethadione (5-ethyl-3,5-dimethyl) carry small alkyl substituents at N3 and C5 and are optimized for T-type calcium channel modulation [1]. In contrast, 3-(4-aminocyclohexyl)-1,3-oxazolidine-2,4-dione bears a primary amine-terminated cyclohexyl group at N3 and is unsubstituted at C5, resulting in a fundamentally different hydrogen-bonding capacity (1 H-bond donor vs. 0 for trimethadione), higher TPSA (72.63 vs. ~55 Ų), and a reactive amine handle unavailable in the legacy drugs . These structural differences mean the compound cannot serve as a surrogate for trimethadione in anticonvulsant studies, nor can trimethadione substitute for the amine conjugation chemistry enabled by the 4-aminocyclohexyl moiety .

Amine handle

Trimethadione and paramethadione lack the primary amine conjugation handle; this compound may not replicate their CNS penetration profiles in seizure-model studies.

Physicochemical shift

Higher TPSA and additional H-bond donor differentiate solubility and permeability; legacy oxazolidinedione anticonvulsants may not transfer directly.

• [1] Oxazolidinedione. Wikipedia, The Free Encyclopedia. Available at: https://en.wikipedia.org/wiki/Oxazolidinedione View Source

Quantitative Differentiation Evidence vs. Closest Analogs

TPSA & H-Bond Donor Capacity vs. Trimethadione

The 4-aminocyclohexyl N3-substituent of the target compound introduces one hydrogen-bond donor (primary amine) and elevates the topological polar surface area (TPSA) relative to legacy oxazolidinedione anticonvulsants. The target compound has a computed TPSA of 72.63 Ų and 1 H-bond donor, whereas trimethadione (3,5,5-trimethyl) and paramethadione (5-ethyl-3,5-dimethyl) possess 0 H-bond donors and computed TPSA values of approximately 55.4 Ų and 55.4 Ų respectively (based on the oxazolidine-2,4-dione core with only carbonyl H-bond acceptors) [1]. This difference is critical for CNS penetration potential (lower TPSA favors BBB penetration), solubility, and the ability to form directed non-covalent interactions with biological targets [2].

TPSA & HBD Comparison

Cross-study

ΔTPSA ≈ +17.2 Ų; +1 H-bond donor vs. trimethadione

Alters CNS penetration and solubility context

Computed values; verify experimentally

Evidence Dimension	Topological Polar Surface Area (TPSA) and H-Bond Donor Count
Target Compound Data	TPSA = 72.63 Ų; H-bond donors = 1; H-bond acceptors = 4
Comparator Or Baseline	Trimethadione: TPSA ≈ 55.4 Ų; H-bond donors = 0; H-bond acceptors = 4. Paramethadione: TPSA ≈ 55.4 Ų; H-bond donors = 0; H-bond acceptors = 4
Quantified Difference	ΔTPSA ≈ +17.2 Ų; ΔH-bond donors = +1 (target vs. both comparators)
Conditions	Computed values from SMILES-based TPSA calculation (Chemsrc/Leyan database) vs. published oxazolidinedione core values

Why This Matters

The higher TPSA and additional H-bond donor differentiate solubility, permeability, and target engagement profiles, making the compound unsuitable as a direct replacement for trimethadione/paramethadione in CNS-targeted studies but potentially advantageous for peripheral targets or conjugation strategies.

• [1] Oxazolidinedione. Wikipedia, The Free Encyclopedia. Available at: https://en.wikipedia.org/wiki/Oxazolidinedione View Source
• [2] Pajouhesh, H.; Lenz, G.R. (2005) 'Medicinal Chemical Properties of Successful Central Nervous System Drugs', NeuroRx, 2(4), pp. 541–553. doi:10.1602/neurorx.2.4.541 View Source

Primary Amine Conjugation Handle vs. N-Alkyl/Aryl Analogs

The 4-aminocyclohexyl substituent provides a chemically addressable primary amine (pKa ~10-11 for cyclohexylamine analogs) capable of amide bond formation, reductive amination, and sulfonamide coupling. This functionality is absent in trimethadione (N3-methyl), paramethadione (N3-methyl), and N-aryl oxazolidine-2,4-diones used as fungicides [1]. The amine enables conjugation to carboxylate-containing linkers, fluorophores, or E3 ligase ligands for PROTAC design. In contrast, 3-(3-aminopropyl)-1,3-oxazolidine-2,4-dione (CAS not available) offers a flexible aminopropyl linker but lacks the conformational rigidity of the cyclohexyl ring, while 3-[(piperidin-4-yl)methyl]-1,3-oxazolidine-2,4-dione provides a secondary amine with different reactivity and steric profile .

Conjugation Handle

Class-level

Primary amine present (target) vs. absent in trimethadione/paramethadione

Enables bioconjugation not possible with legacy drugs

Reactivity data not available publicly

Evidence Dimension	Reactive functional group availability for bioconjugation
Target Compound Data	Primary amine (4-aminocyclohexyl), conformationally constrained by chair cyclohexane ring; 1 rotatable bond between N3 and cyclohexyl group
Comparator Or Baseline	Trimethadione/Paramethadione: No amine functionality. 3-(3-Aminopropyl) analog: Primary amine with flexible 3-carbon linker. 3-[(Piperidin-4-yl)methyl] analog: Secondary amine (piperidine) with different nucleophilicity.
Quantified Difference	Qualitative: Presence vs. absence of primary amine (target vs. trimethadione/paramethadione). Target offers constrained amine geometry vs. flexible aminopropyl analog.
Conditions	Structural comparison based on chemical structures; no head-to-head reactivity assay data available in public domain.

Why This Matters

The primary amine handle is the defining feature enabling downstream conjugation chemistry. For procurement decisions in chemical biology or PROTAC development, this functionality is the critical selection criterion that excludes legacy oxazolidinediones and positions the compound against other aminoalkyl-oxazolidinediones with different linker geometries.

• [1] N-Aryl-1,3-oxazolidine-2,4-diones exerting a fungicidal, systemic action in the field. Patent. Available at: https://patents.justia.com/patent/5789435 View Source

C5-Unsubstituted Core: Reactivity & Metabolic Stability vs. 5,5-Disubstituted Analogs

The target compound is unsubstituted at the C5 position of the oxazolidine-2,4-dione ring, in contrast to trimethadione (5,5-dimethyl) and paramethadione (5-ethyl-5-methyl). The 5,5-dialkyl substitution in trimethadione and paramethadione is known to influence metabolic stability: trimethadione undergoes N-demethylation to dimethadione (5,5-dimethyl-2,4-oxazolidinedione), an active metabolite with a long half-life (~240 hours in humans) [1][2]. The C5-unsubstituted core of the target compound eliminates this metabolic pathway (no N-demethylation site at C5) and instead presents a methylene group (CH2) at C5 that may undergo oxidative metabolism or serve as a site for further synthetic functionalization . This structural distinction means the pharmacokinetic and metabolic profile of the target compound cannot be inferred from the extensive clinical data on trimethadione and paramethadione [1].

C5 Substitution

Class-level

C5-unsubstituted (CH₂) vs. 5,5-dimethyl in trimethadione

Metabolic pathway distinct from clinical oxazolidinediones

Based on published metabolic data; requires verification

Evidence Dimension	C5 substitution pattern and associated metabolic pathway differences
Target Compound Data	C5 = unsubstituted (CH2 group); no geminal dialkyl groups; no known active metabolite pathway via N-dealkylation at C5
Comparator Or Baseline	Trimethadione: C5 = 5,5-dimethyl; undergoes N-demethylation to active metabolite dimethadione (t½ ≈ 240 h). Paramethadione: C5 = 5-ethyl-5-methyl; also N-demethylated.
Quantified Difference	Qualitative: Dimethadione metabolite half-life ~240 h (comparator) vs. no equivalent pathway for target compound. Target compound has C5 methylene protons (potentially metabolically labile) vs. fully substituted C5 in comparators.
Conditions	Comparative structural analysis based on published metabolic pathways for oxazolidinedione anticonvulsants (Tanaka et al., 1983; J. Pharmacobio-Dyn.)

Why This Matters

Researchers seeking oxazolidine-2,4-diones with predictable or distinct metabolic profiles cannot assume the target compound behaves like trimethadione. The C5-unsubstituted core provides a metabolically and synthetically distinct starting point, relevant for ADME studies or lead optimization programs.

• [1] Tanaka, E.; Kinoshita, H.; Yoshida, K.; Kuroiwa, Y. (1983) 'Determination of plasma trimethadione and its metabolite in carbon tetrachloride-intoxicated rat liver', Journal of Pharmacobio-Dynamics, 6(2), pp. 95–101. View Source
• [2] Oxazolidinedione. Wikipedia, The Free Encyclopedia. Available at: https://en.wikipedia.org/wiki/Oxazolidinedione View Source

LogP & Aqueous Solubility vs. Trimethadione

The computed LogP of the target compound is 0.2351, indicating a balanced hydrophilic–lipophilic profile . In contrast, trimethadione has a reported LogP of approximately -0.51 [1]. The 4-aminocyclohexyl group contributes approximately +0.75 LogP units relative to the N-methyl group of trimethadione, attributable to the three additional methylene units in the cyclohexyl ring. This difference has practical implications for DMSO solubility, aqueous buffer compatibility, and non-specific binding in biochemical assays. The target compound's higher LogP and presence of a basic amine (ionizable at physiological pH) predict different solubility-pH profiles compared to the neutral, more hydrophilic trimethadione .

LogP Comparison

Cross-study

LogP 0.24 (target) vs. -0.51 (trimethadione), Δ +0.75

Impacts assay buffer compatibility and membrane partitioning

Computed vs. experimental LogP values

Evidence Dimension	Computed octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 0.2351 (computed, ChemSrc/Leyan)
Comparator Or Baseline	Trimethadione: LogP ≈ -0.51 (experimental, DrugBank); Paramethadione: LogP ≈ -0.15 (estimated)
Quantified Difference	ΔLogP ≈ +0.75 (target vs. trimethadione); ΔLogP ≈ +0.39 (target vs. paramethadione)
Conditions	Computed LogP values from vendor databases (ChemSrc, Leyan) vs. published experimental values for comparators

Why This Matters

The higher LogP affects assay design: the target compound may require different solvent conditions (e.g., DMSO percentage) than trimethadione for biochemical or cell-based assays, and its amine ionization state at pH 7.4 will influence membrane permeability and target binding.

• [1] Trimethadione. DrugBank. Available at: https://go.drugbank.com/drugs/DB00347 View Source

Application Scenarios for 3-(4-Aminocyclohexyl)-1,3-oxazolidine-2,4-dione

Amine Conjugation for PROTAC Linker Design

The primary amine on the 4-aminocyclohexyl group enables direct amide coupling to carboxylate-functionalized E3 ligase ligands (e.g., VHL or cereblon-based ligands), facilitating the construction of PROTAC candidates. The conformational rigidity of the cyclohexyl ring (vs. flexible aminopropyl linkers) provides a defined spatial orientation that can be exploited to fine-tune the ternary complex geometry and degradation efficiency . Researchers should prioritize this compound over flexible aminoalkyl analogs when linker rigidity is a desired SAR parameter.

Fragment-Based Drug Discovery Scaffold for Enzymes

The oxazolidine-2,4-dione core, unsubstituted at C5, presents hydrogen-bond acceptor carbonyls that can engage catalytic residues in serine hydrolases, carbonic anhydrases, or other enzymes with oxyanion hole recognition . The 4-aminocyclohexyl group provides synthetic versatility for fragment elaboration via parallel chemistry at the amine. This compound is preferable to 5,5-disubstituted analogs (e.g., trimethadione) for fragment growing strategies because the C5 methylene remains available for further substitution .

Physicochemical Probe for Amine Ionization Effects

The combination of a basic amine (pKa ~10–11 for cyclohexylamine analogs) with the neutral oxazolidine-2,4-dione ring (pKa ~6.0 for the N-H form lacking N-substitution; effectively neutral when N3-substituted) creates a pH-dependent ionization profile distinct from any approved oxazolidinedione drug . At physiological pH 7.4, the amine is predominantly protonated while the dione ring remains neutral. This property makes the compound a useful tool for studying how amine protonation state affects membrane permeability, target engagement, and subcellular distribution of oxazolidinedione-containing molecules .

Starting Material for N3-Functionalized Oxazolidinedione Libraries

The 4-aminocyclohexyl group serves as a versatile synthetic handle for generating diverse N3-substituted oxazolidinedione libraries via reductive amination, sulfonamide formation, or urea/thiourea synthesis . The compound can be sourced at 95% purity from commercial vendors (e.g., Leyan) for use as a key intermediate in medicinal chemistry campaigns requiring systematic exploration of N3 substituent effects on biological activity .

Application

Selection Property

Validation Focus

PROTAC linker design

Primary amine conjugation handle, rigid cyclohexyl linker

Ternary complex geometry and degradation efficiency

Fragment-based drug discovery

C5-unsubstituted core, H-bond acceptor carbonyls

C5 methylene elaboration, enzyme active-site engagement

Physicochemical amine probe

Ionizable amine (pKa ~10–11), neutral dione ring

pH-dependent permeability and subcellular distribution

N3-functionalized library synthesis

Versatile amine handle for parallel chemistry

N3 substituent SAR exploration